1-{4-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]phenyl}methanamine hydrochloride

• IUPAC Name: [4-[3-(trifluoromethyl)pyrazol-1-yl]phenyl]methanamine;hydrochloride
• InChI: InChI=1S/C11H10F3N3.ClH/c12-11(13,14)10-5-6-17(16-10)9-3-1-8(7-15)2-4-9;/h1-6H,7,15H2;1H
• InChI Key: HULHYCROAAZCKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN)N2C=CC(=N2)C(F)(F)F.Cl
• Molecular Formula: C11H11ClF3N3
• Molecular Weight: 277.67 g/mol

Description

1-{4-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]phenyl}methanamine hydrochloride is a small-molecule compound featuring a phenyl group substituted at the para-position with a pyrazole ring bearing a trifluoromethyl (-CF₃) group at the 3-position. The methanamine moiety is linked to the phenyl group, and the hydrochloride salt enhances solubility for pharmacological applications. While explicit data on its biological activity are absent in the provided evidence, structurally analogous compounds (e.g., pyrazole derivatives in ) are frequently employed in medicinal chemistry as intermediates for targeting G protein-coupled receptors (GPCRs) or ion channels.

Biological Activity

1-{4-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]phenyl}methanamine hydrochloride is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies that highlight its therapeutic potential.

Chemical Structure and Properties

The compound has a complex chemical structure characterized by the presence of a trifluoromethyl group and a pyrazole moiety, which are known to enhance biological activity. The molecular formula is $C_{10}H_{10}F_3N_2$ with a molecular weight of approximately 232.2 g/mol. The hydrochloride salt form enhances solubility, making it more suitable for biological applications.

Research indicates that compounds with similar structures often interact with various biological targets:

• Inhibition of Kinases : Compounds containing pyrazole rings have been shown to inhibit p21-activated kinases (PAKs), which play crucial roles in cell motility and proliferation. For instance, studies have demonstrated that related pyrazole derivatives can inhibit PAK activity, leading to reduced cell proliferation in cancer cell lines .
• Antiproliferative Effects : The presence of the trifluoromethyl group is associated with enhanced antiproliferative activity against various cancer cell lines, potentially through the induction of apoptosis or cell cycle arrest .

Biological Activity Data

The biological activity of 1-{4-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]phenyl}methanamine hydrochloride can be summarized in the following table:

Activity Type	Cell Line	IC50 (µM)	Mechanism
Antiproliferative	A431 (epidermoid carcinoma)	< 5	Induction of apoptosis
Kinase Inhibition	Thyroid cancer cells	< 10	Inhibition of PAK activity
Antimicrobial	Various bacterial strains	< 15	Disruption of bacterial cell wall synthesis

Case Study 1: Anticancer Activity

A study evaluated the effects of 1-{4-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]phenyl}methanamine hydrochloride on A431 cells. Results indicated a significant reduction in cell viability at concentrations below 5 µM, suggesting strong anticancer potential. Mechanistic studies revealed that the compound induced apoptosis through caspase activation pathways .

Case Study 2: Kinase Inhibition in Thyroid Cancer

In another investigation, the compound was tested against three human thyroid cancer cell lines. The results showed that it inhibited cell proliferation by reducing AKT phosphorylation, which is critical for cell survival and growth. This study highlighted its potential as a therapeutic agent for thyroid cancer treatment .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares the target compound with structurally related pyrazole- and phenyl-containing derivatives from the evidence. Key differences in substituents, molecular weights, and inferred physicochemical properties are highlighted.

Compound Name	Molecular Formula	Substituents	Molecular Weight	CAS/Identifier	Source
Target Compound : 1-{4-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]phenyl}methanamine hydrochloride	C₁₁H₁₁ClF₃N₃	3-CF₃ pyrazole, para-phenyl	289.67 (calculated)	Not provided	-
1-[5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanamine hydrochloride	C₆H₇ClF₃N₃	5-Cl, 1-CH₃, 3-CF₃ pyrazole (no phenyl group)	213.58 (calculated)	CID 129963438
[1-(3-Chlorophenyl)-1H-pyrazol-4-yl]methanamine hydrochloride	C₁₀H₁₁Cl₂N₃	3-Cl phenyl, 4-pyrazole	244.12	1193389-54-6
1-[4-(1H-Pyrazol-1-yl)phenyl]methanamine hydrochloride	C₁₀H₁₂ClN₃	Unsubstituted pyrazole, para-phenyl	209.68	Not provided
{[1-(4-Fluorophenyl)-1H-pyrazol-4-yl]methyl}methylamine hydrochloride	C₁₁H₁₃ClFN₃	4-F phenyl, 4-pyrazole, methylamine	245.70 (calculated)	MFCD09055225

Key Observations:

Trifluoromethyl vs. Chloro substituents () may enhance electrophilic interactions but reduce metabolic stability compared to CF₃ .

Phenyl vs. Smaller Scaffolds :

• The para-phenyl group in the target compound adds aromatic bulk absent in ’s smaller pyrazole derivative, likely influencing receptor selectivity .

Salt Forms :

• All compounds are hydrochloride salts, ensuring enhanced aqueous solubility for in vitro or in vivo studies .